N-[4-(acetylamino)phenyl]-3-amino-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-3-amino-4-(methoxymethyl)-6-methylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C19H20N4O3S/c1-10-8-12(9-26-3)15-16(20)17(27-19(15)21-10)18(25)23-14-6-4-13(5-7-14)22-11(2)24/h4-8H,9,20H2,1-3H3,(H,22,24)(H,23,25)
• InChI Key: GGLPUAGZRBGOKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C(SC2=N1)C(=O)NC3=CC=C(C=C3)NC(=O)C)N)COC
• Molecular Formula: C19H20N4O3S
• Molecular Weight: 384.5 g/mol

Description

The compound is a derivative of thieno[2,3-b]pyridine, which is a type of heterocyclic compound. Heterocyclic compounds contain a ring structure that includes atoms of at least two different elements. In this case, the ring includes carbon, nitrogen, and sulfur atoms.

Synthesis Analysis

The synthesis of such compounds often involves multicomponent reactions, which are reactions where three or more reactants combine to form a product. The exact method of synthesis would depend on the specific substituents on the thieno[2,3-b]pyridine ring.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as X-ray crystallography. This technique can provide detailed information about the arrangement of atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would be determined using a variety of analytical techniques. These might include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared (IR) spectroscopy.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery, where the compound’s interactions with various proteins or other biological targets are investigated.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Standard safety tests would include assessments of the compound’s toxicity, flammability, and reactivity.

Future Directions

Future research on this compound could involve further investigations into its synthesis, properties, and potential applications. For example, thieno[2,3-b]pyridine derivatives have been studied for their potential use in the development of new pharmaceuticals.